Antioxidant agent-18

• CAS: 143016-73-3
• Molecular Formula: C42H46O23
• Molecular Weight: 918.8 g/mol
• InChI: InChI=1S/C42H46O23/c1-15-28(49)34(55)39(65-41-36(57)33(54)30(51)25(63-41)14-58-26(48)9-4-16-2-6-18(44)7-3-16)42(59-15)64-38-31(52)27-22(47)11-19(60-40-35(56)32(53)29(50)24(13-43)62-40)12-23(27)61-37(38)17-5-8-20(45)21(46)10-17/h2-12,15,24-25,28-30,32-36,39-47,49-51,53-57H,13-14H2,1H3/b9-4+/t15-,24+,25+,28-,29+,30+,32-,33-,34+,35+,36+,39+,40+,41-,42-/m0/s1
• InChIKey: SHRUKDVTMUBNTL-XJRUTDMXSA-N

Antioxidant Agent-18 Overview

Antioxidant agent-18 (CAS: 143016-73-3; PubChem CID: 10191345) is a specific flavonol glycoside, chemically defined as quercetin 3-O-α-L-[6‴-p-coumaroyl-β-D-glucopyranosyl-(1→2)-rhamnopyranoside]-7-O-β-D-glucopyranoside [1][2]. It was originally isolated from the leaves of Ginkgo biloba and is recognized as a natural coumaroyl flavonol glycoside . As a member of the flavonoid-7-O-glycoside class, it exhibits antioxidant properties [1].

1 Natural product analytical standard from Ginkgo biloba coumaroyl flavonol glycoside

2 Antioxidant screening and radical-scavenging workflow fit DPPH / cytochrome c reduction context

3 p-Coumaroyl acylation pattern for SAR studies defined 3-O, 7-O diglycoside scaffold

• [1] Tang, Y., Lou, F., Wang, J., Li, Y., & Zhuang, S. (2001). Coumaroyl flavonol glycosides from the leaves of Ginkgo biloba. Phytochemistry, 58(8), 1251-1256. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10191345, Antioxidant agent-18. View Source

Why Antioxidant Agent-18 Is Irreplaceable

Substituting Antioxidant agent-18 with generic quercetin or simpler glycosides (e.g., quercetin-3-O-glucoside) is scientifically unjustified due to significant differences in their molecular architecture and resultant bioactivity profiles. The presence of the unique 6‴-p-coumaroyl moiety and the specific di-glycosidic linkage pattern in Antioxidant agent-18 fundamentally alters its physicochemical properties and interaction with biological targets compared to aglycones or less complex glycosides [1]. As demonstrated in comparative mitochondrial studies, the nature and position of sugar moieties on the flavonoid core directly dictate the magnitude of antioxidant effects, with quercetin aglycone showing significantly higher potency than its glycosylated forms [2]. Therefore, using a substitute without identical structural features introduces a confounding variable that can invalidate comparative analyses in natural product research, antioxidant mechanism studies, or Ginkgo biloba metabolomics investigations.

Non-acylated analogs

Rutin or quercitrin lack the p-coumaroyl moiety; their conformation and radical-interaction profile may shift, limiting direct SAR comparison.

Complex extracts (EGb 761)

Multi-component mixtures mask the activity of individual coumaroyl flavonol glycosides, introducing compositional variability and confounding bioactivity readouts.

Substituent-dependent potency

Minor changes in acylation pattern or glycosylation site can result in markedly different DPPH IC50 values, making exact structural match essential for reproducible data.

• [1] Tang, Y., Lou, F., Wang, J., Li, Y., & Zhuang, S. (2001). Coumaroyl flavonol glycosides from the leaves of Ginkgo biloba. Phytochemistry, 58(8), 1251-1256. View Source
• [2] Liobikas, J., Majiene, D., Trumbeckaite, S., Kursvietiene, L., Masteikova, R., Kopustinskiene, D. M., ... & Jekabsone, A. (2022). Different Effects of Quercetin Glycosides and Quercetin on Kidney Mitochondrial Function—Uncoupling, Cytochrome C Reducing and Antioxidant Activity. Molecules, 27(19), 6377. View Source

Antioxidant Agent-18: Supporting Evidence

DPPH Radical Scavenging vs. Vitamin C

Antioxidant agent-18 demonstrates measurable DPPH radical scavenging activity (IC50 = 15.8 μM) . This potency is distinct from the aglycone quercetin, which exhibits a substantially lower IC50 (higher potency) of 1.29 μM under comparable assay conditions [1]. The quantitative difference highlights the attenuating effect of the specific glycosidic substitution pattern on direct radical scavenging efficacy, a critical parameter for researchers requiring a glycosylated flavonoid standard with defined, moderate antioxidant activity rather than a highly potent aglycone.

DPPH Radical Scavenging

Cross-study comparable

15.8 μM (Antioxidant agent-18) vs 15.0 μM (Ascorbic Acid)

Reported radical-scavenging response comparable to standard positive control

In vitro DPPH assay; context-dependent comparison

Evidence Dimension	DPPH Radical Scavenging IC50
Target Compound Data	15.8 μM
Comparator Or Baseline	Quercetin (Aglycone)
Quantified Difference	Approximately 12-fold higher IC50 (lower potency) for Antioxidant agent-18 compared to quercetin
Conditions	In vitro cell-free DPPH assay

Why This Matters

This quantitative data allows for informed selection when a flavonoid with specific glycosylation and moderate antioxidant activity is required, as opposed to the highly potent aglycone quercetin.

• [1] Tian, C., Liu, X., Chang, Y., Wang, R., Lv, T., Cui, C., & Liu, M. (2021). Investigation of the anti-inflammatory and antioxidant activities of luteolin, kaempferol, apigenin and quercetin. South African Journal of Botany, 137, 257-264. View Source

Cytochrome c Reduction vs. Baicalin

Antioxidant agent-18 reduces cytochrome c with an IC50 of 14.7 μM . This electron-transfer based antioxidant mechanism is a specific functional assay. While ascorbic acid is a well-known potent cytochrome c reductant, reported IC50 values in DPPH assays are often in the low nanomolar range (e.g., ~0.09 μM) [1], suggesting a significantly higher potency for ascorbic acid in similar reductive contexts. The moderate potency of Antioxidant agent-18 positions it as a useful tool for studying structure-activity relationships among natural product-derived cytochrome c reductants.

Cytochrome c Reduction

Cross-study comparable

14.7 μM vs Baicalin 224.12 μM, Wogonin 300.10 μM, Baicalein 370.33 μM

Reported electron-donating capacity substantially exceeds comparator flavonoids

HL-60 system vs xanthine oxidase method; review assay conditions

Evidence Dimension	Cytochrome c Reduction IC50
Target Compound Data	14.7 μM
Comparator Or Baseline	Ascorbic Acid (for DPPH scavenging)
Quantified Difference	Antioxidant agent-18 exhibits >100-fold higher IC50 (lower potency) compared to ascorbic acid in similar radical scavenging/reducing assays
Conditions	In vitro cytochrome c reduction assay (Target) and DPPH assay (Comparator)

Why This Matters

This distinguishes the compound's moderate reductive capacity from extremely potent synthetic standards, making it suitable for studies where a graded antioxidant response is desired.

• [1] de Menezes, B. B., Frescura, L. M., Duarte, R., Villetti, M. A., & da Rosa, M. B. (2021). A critical examination of the DPPH method: Mistakes and inconsistencies in stoichiometry and IC50 determination. Food Chemistry, 356, 129618. View Source

p-Coumaroylation in Radical Scavenging

Antioxidant agent-18 features a unique 6‴-p-coumaroyl-β-D-glucopyranosyl-(1→2)-rhamnopyranoside moiety at the 3-O position and a β-D-glucopyranoside at the 7-O position of quercetin [1]. In contrast, the common flavonoid quercetin-3-O-β-D-glucopyranoside (isoquercitrin) possesses only a single glucose unit at the 3-O position [2]. This specific glycosylation pattern is characteristic of coumaroyl flavonol glycosides from Ginkgo biloba and is a key structural determinant for its biological activity profile [3].

p-Coumaroylation SAR

Class-level inference

Related p-coumaroyl flavonol glycoside: DPPH IC50 1.9 μM (most active in tested set)

Supports acylation-pattern SAR review; resonance stabilization context

Structure-activity correlation from Aconitum species; data to verify for Ginkgo

Evidence Dimension	Molecular Structure
Target Compound Data	Quercetin 3-O-(6‴-p-coumaroyl)-β-D-glucopyranosyl-(1→2)-α-L-rhamnopyranoside]-7-O-β-D-glucopyranoside
Comparator Or Baseline	Quercetin 3-O-β-D-glucopyranoside (Isoquercitrin)
Quantified Difference	Presence of an additional coumaroyl group and a more complex di-glycosidic linkage at the 3-O position, plus a second glycoside at the 7-O position
Conditions	Chemical structure comparison

Why This Matters

For natural product chemists and metabolomics researchers, this specific structural identity is essential for accurate compound annotation, sourcing authentic standards, and conducting comparative studies on Ginkgo biloba-derived flavonoids.

• [1] Tang, Y., Lou, F., Wang, J., Li, Y., & Zhuang, S. (2001). Coumaroyl flavonol glycosides from the leaves of Ginkgo biloba. Phytochemistry, 58(8), 1251-1256. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 5280804, Isoquercitrin. View Source
• [3] Liobikas, J., Majiene, D., Trumbeckaite, S., Kursvietiene, L., Masteikova, R., Kopustinskiene, D. M., ... & Jekabsone, A. (2022). Different Effects of Quercetin Glycosides and Quercetin on Kidney Mitochondrial Function—Uncoupling, Cytochrome C Reducing and Antioxidant Activity. Molecules, 27(19), 6377. View Source

Antioxidant Agent-18 Application Scenarios

Analytical Standard for Ginkgo biloba QC

Antioxidant agent-18 serves as an authentic reference standard for the identification and quantification of specific coumaroyl flavonol glycosides in Ginkgo biloba extracts. Its well-defined structure (as compound 5 in Tang et al., 2001) is crucial for phytochemical fingerprinting and quality control of Ginkgo biloba-based products [1].

Mitochondrial Cytochrome c Reduction Probe

Due to its moderate and quantifiable DPPH (IC50 15.8 μM) and cytochrome c (IC50 14.7 μM) reducing activities, this compound is an ideal candidate for comparative studies aimed at elucidating how specific glycosylation patterns (e.g., coumaroylation, di-glycosidic linkages) modulate the antioxidant efficacy of flavonoids relative to aglycones .

SAR Anchor: p-Coumaroylated Flavonoids

As a distinct secondary metabolite from Ginkgo biloba, Antioxidant agent-18 can be utilized as a standard in LC-MS or HPLC method development for the comprehensive profiling of flavonoid glycosides in complex plant matrices. Its unique retention time and mass spectral signature enable accurate peak assignment and relative quantification in metabolomics studies [2].

Application

Selection Property

Validation Focus

Ginkgo biloba QC analysis

Defined coumaroyl flavonol glycoside identity

LC-MS/MS specificity; matrix-effect control

Cytochrome c reduction assays

Reported electron-donating context

Assay-response comparison to baicalin-class flavonoids

p-Coumaroylation SAR studies

Unique acylation pattern and glycosylation scaffold

Radical-scavenging SAR interpretation; conformational modeling

DPPH radical screening positive control

Reported radical-scavenging reference context

Cross-study comparability with ascorbic acid; flavonoid-based standard

• [1] Tang, Y., Lou, F., Wang, J., Li, Y., & Zhuang, S. (2001). Coumaroyl flavonol glycosides from the leaves of Ginkgo biloba. Phytochemistry, 58(8), 1251-1256. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10191345, Antioxidant agent-18. View Source